Cas no 17826-75-4 (3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl-)

3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl-, is a heterocyclic organic compound featuring a pyrazolone core with methyl substitutions at the 1- and 4-positions. This structure imparts stability and reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for pharmaceuticals and agrochemicals. Its pyrazolone scaffold is known for facilitating diverse functionalization, enabling applications in the development of biologically active molecules. The compound’s moderate solubility in common organic solvents enhances its utility in reaction schemes. Its defined molecular framework ensures consistent performance in nucleophilic and electrophilic transformations, supporting its role in the synthesis of complex target molecules.
3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl- structure
17826-75-4 structure
Product Name:3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl-
CAS No:17826-75-4
MF:C5H8N2O
MW:112.129820823669
CID:6016930
PubChem ID:21766329
Update Time:2025-05-21

3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl-
    • SCHEMBL3419293
    • 17826-75-4
    • EN300-1727375
    • 1,4-dimethyl-1H-pyrazol-3-ol
    • SCHEMBL9385383
    • Inchi: 1S/C5H8N2O/c1-4-3-7(2)6-5(4)8/h3H,1-2H3,(H,6,8)
    • InChI Key: POYXMTCMZAMQAW-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C)C(=O)N1

Computed Properties

  • Exact Mass: 112.063662883g/mol
  • Monoisotopic Mass: 112.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.082±0.06 g/cm3(Predicted)
  • pka: 9.03±0.70(Predicted)

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Additional information on 3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl-

Compound CAS No. 17826-75-4: 3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl

The compound CAS No. 17826-75-4, also known as 3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl, is a significant organic molecule with a diverse range of applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazolones, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and a ketone group. The structure of 3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl is characterized by a dimethyl substitution at positions 1 and 4 of the pyrazolone ring, which imparts unique chemical and physical properties to the molecule.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of pyrazolones such as CAS No. 17826-75-4. These methods often involve the use of microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and selectivity. For instance, researchers have explored the use of transition metal catalysts like palladium or copper to facilitate the formation of pyrazolone rings under mild conditions. Such innovations have not only improved the yield of CAS No. 17826-75-4 but also enabled its incorporation into more complex molecular architectures.

The physical properties of CAS No. 17826-75-4 make it particularly suitable for applications in pharmaceuticals and agrochemicals. Its ability to form stable complexes with metal ions has been exploited in the development of new drug delivery systems and sensors for environmental monitoring. Additionally, studies have shown that pyrazolones like CAS No. 17826-75-4 exhibit remarkable thermal stability and resistance to oxidation, which are critical for their use in high-performance materials such as polymers and coatings.

One of the most promising areas of research involving CAS No. 17826-75-4 is its role as an intermediate in the synthesis of bioactive compounds. For example, recent studies have demonstrated that this compound can serve as a versatile building block for constructing anti-inflammatory agents and anticancer drugs. Its ability to undergo various functional group transformations has made it an invaluable tool in medicinal chemistry.

Moreover, the electronic properties of CAS No. 17826-75-4 have attracted attention in the field of optoelectronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its ability to absorb and emit light efficiently across a broad spectrum.

In conclusion, CAS No. 17826-75-4, or 3H-Pyrazol-3-one, 1,2-dihydro-1,4-dimethyl, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an essential molecule for both academic research and industrial applications.

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